Cas no 117610-59-0 (Benzoic-3,5-t2 acid,4-amino- (9CI))

Benzoic-3,5-t2 acid,4-amino- (9CI) structure
117610-59-0 structure
Product Name:Benzoic-3,5-t2 acid,4-amino- (9CI)
CAS No:117610-59-0
MF:C7H7NO2
MW:141.152200460434
CID:131584
PubChem ID:12209227
Update Time:2025-04-19

Benzoic-3,5-t2 acid,4-amino- (9CI) Chemical and Physical Properties

Names and Identifiers

    • Benzoic-3,5-t2 acid,4-amino- (9CI)
    • 4-AMINOBENZOIC ACID, [3,5-3H]
    • AMINOBENZOIC ACID-P, [3,5-3H]
    • P-AMINOBENZOIC ACID, [3,5-3H]-
    • 4-Amino-3,5-ditritiobenzoic acid
    • 117610-59-0
    • 4-Aminobenzoic acid,[3,5-3h]
    • Inchi: 1S/C7H7NO2/c8-6-3-1-5(2-4-6)7(9)10/h1-4H,8H2,(H,9,10)/i3T,4T
    • InChI Key: ALYNCZNDIQEVRV-PZFLKRBQSA-N
    • SMILES: OC(C1C=C([3H])C(=C([3H])C=1)N)=O

Computed Properties

  • Exact Mass: 141.064126965g/mol
  • Monoisotopic Mass: 141.064126965g/mol
  • Isotope Atom Count: 2
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 128
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 63.3Ų
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